Cas no 20379-41-3 (4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal)

• Product Name: 4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal
• CAS No: 20379-41-3
• MF: C₁₄H₂₆O₁₁
• MW: 370.349646091461
• CID: 909683
• PubChem ID: 193557
• Update Time: 2024-02-29

4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal Chemical and Physical Properties

Names and Identifiers

• 4-O-galactopyranosyl-3,6-anhydrogalactose dimethylacetal
• 4-Gal-A-gal-dma
• 4-O-beta-D-Galactopyranosyl-3,6-anhydro-L-galactose dimethyl acetal
• 4-O-beta-D-Galactopyranosyl-3,6-anhydro-L-galactose dimethylacetal
• (2S,3R,4S,5R,6R)-2-[(2S,3R,4S)-4-hydroxy-2-[(1S)-1-hydroxy-2,2-dimethoxyethyl]oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 20379-41-3
• 4-O-Galactopyranosyl-3,6-anhydrogalactose dimethylacetal

• Inchi： 1S/C14H26O11/c1-21-13(22-2)10(20)12-11(5(16)4-23-12)25-14-9(19)8(18)7(17)6(3-15)24-14/h5-20H,3-4H2,1-2H3/t5-,6+,7-,8-,9+,10-,11+,12-,14-/m0/s1
• InChI Key： ZIWAHEUMIYTNAM-XQEHQGFQSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@H](CO[C@H]1[C@@H](C(OC)OC)O)O

Computed Properties

• Exact Mass: 370.14751164g/mol
• Monoisotopic Mass: 370.14751164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168
• XLogP3: -3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds